Cas no 318234-24-1 (1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol)

• Product Name: 1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol
• CAS No: 318234-24-1
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 3043845
• PubChem ID: 5153070
• Update Time: 2025-05-24

1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-[(phenylsulfanyl)methyl]-1H-pyrazol-5-ol
• 2-Methyl-5-((phenylthio)methyl)-1,2-dihydro-3H-pyrazol-3-one
• 318234-24-1
• 1-Methyl-3-((phenylthio)methyl)-1H-pyrazol-5-ol
• Bionet2_000778
• 2-methyl-5-(phenylsulfanylmethyl)-1H-pyrazol-3-one
• SCHEMBL19918060
• AKOS015992577
• 3L-576S
• HMS1366D08
• MFCD00794867
• 1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol

• Inchi： 1S/C11H12N2OS/c1-13-11(14)7-9(12-13)8-15-10-5-3-2-4-6-10/h2-7,14H,8H2,1H3
• InChI Key： MTWHAGPGVFKCQH-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=CC(CSC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol

1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol: A Comprehensive Overview

1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol, also known by its CAS number 318234-24-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyrazole ring with methyl and phenylsulfanyl substituents, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The chemical structure of 1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol is defined by a pyrazole core, a five-membered aromatic ring containing two nitrogen atoms. The substitution pattern includes a methyl group at position 1 and a phenylsulfanyl (benzene sulfinyl) group at position 3, with a hydroxyl group at position 5. This arrangement imparts the molecule with unique electronic properties and reactivity, which are critical for its functional applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No 318234-24-1. Researchers have employed various strategies, including one-pot synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance yield but also reduce environmental impact, aligning with the principles of green chemistry.

The pharmacological profile of 1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5-ol has been extensively studied. Experimental data indicate that this compound exhibits potent antioxidant activity, making it a promising candidate for combating oxidative stress-related disorders. Additionally, studies have demonstrated its anti-inflammatory properties, which could be leveraged in the development of anti-inflammatory drugs.

In terms of applications, CAS No 318234-24-1 has shown potential in the field of material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as semiconductors and conductive polymers. Furthermore, its ability to form stable complexes with metal ions suggests its utility in catalysis and sensor technology.

The environmental impact of 1-Methyl-3-(phenylsulfanyl)methyl-1H-pyrazol-5 ol has also been a topic of recent research. Studies have evaluated its biodegradability and toxicity profiles, providing insights into its safety for industrial and medical applications. These findings underscore the importance of sustainable practices in the synthesis and utilization of this compound.

In conclusion, CAS No 318234 24 1, or 1-Methyl 3 (phenylsulfanyl) methyl 1H pyrazol 5 ol, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and application development, positions it as a key player in future innovations within the chemical sciences.